5-Acetyl-6-fluoro-1,3-benzothiazol-2(3H)-one
Overview
Description
5-Acetyl-6-fluoro-1,3-benzothiazol-2(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its diverse range of applications. This compound is a member of the benzothiazole family and has been found to exhibit a variety of biological activities.
Mechanism of Action
The mechanism of action of 5-Acetyl-6-fluoro-1,3-benzothiazol-2(3H)-one is not fully understood. However, it is believed that the compound exerts its biological activities through the inhibition of enzymes and the modulation of cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria, and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 5-Acetyl-6-fluoro-1,3-benzothiazol-2(3H)-one in lab experiments is its diverse range of biological activities. This compound can be used in a variety of assays to investigate its potential therapeutic applications. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for further research on 5-Acetyl-6-fluoro-1,3-benzothiazol-2(3H)-one. One area of interest is the development of new synthetic methods for this compound that can improve its solubility and yield. Another direction for research is the investigation of the compound's potential use as a fluorescent probe for the detection of metal ions in biological samples. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 5-Acetyl-6-fluoro-1,3-benzothiazol-2(3H)-one involves the reaction of 2-aminobenzenethiol with acetic anhydride and 1,1-difluoro-2-bromoethene in the presence of a base. This reaction results in the formation of the desired compound.
Scientific Research Applications
5-Acetyl-6-fluoro-1,3-benzothiazol-2(3H)-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, antimicrobial, and anti-inflammatory activities. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.
Properties
IUPAC Name |
5-acetyl-6-fluoro-3H-1,3-benzothiazol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FNO2S/c1-4(12)5-2-7-8(3-6(5)10)14-9(13)11-7/h2-3H,1H3,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWCHSSSNEGKYNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC2=C(C=C1F)SC(=O)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6FNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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